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Compound of Interest

Compound Name: Boc-d-cys(trt)-oh

Cat. No.: B2733854 Get Quote

For researchers, scientists, and professionals in drug development, the safe and efficient

handling of specialized reagents is paramount. This guide provides essential, immediate safety

and logistical information for the use of Boc-d-cys(trt)-oh, a key building block in peptide

synthesis. Adherence to these protocols will mitigate risks, ensure experimental integrity, and

foster a culture of safety within the laboratory.

Immediate Safety and Hazard Information
Boc-d-cys(trt)-oh is a solid reagent that requires careful handling to avoid irritation and

potential allergic reactions. The primary hazards associated with this compound are skin

irritation (H315), serious eye irritation (H319), and potential respiratory irritation (H335)[1].

Therefore, minimizing dust generation and direct contact is crucial.

In case of exposure:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes, removing

contact lenses if present and easy to do so. Seek medical attention if irritation persists[1].

Skin: Wash off with soap and plenty of water.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

Ingestion: Rinse mouth with water. Do not induce vomiting.
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Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling Boc-d-cys(trt)-
oh. The following PPE must be worn at all times:

PPE Category Item Specification

Eye Protection Safety Goggles

Chemical safety goggles with

side shields are required to

protect against splashes and

airborne particles.

Hand Protection Nitrile Gloves

Chemical-resistant nitrile

gloves are essential. For

prolonged handling or when

there is a risk of direct contact,

double-gloving is

recommended. Change gloves

immediately if they become

contaminated.

Body Protection Laboratory Coat

A fully buttoned lab coat must

be worn to protect skin and

clothing.

Respiratory Protection Dust Mask or Respirator

For procedures that may

generate dust, such as

weighing, a NIOSH-approved

N95 dust mask or a respirator

is necessary[2].

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical to minimize exposure and contamination.

All handling of Boc-d-cys(trt)-oh solid should be performed in a well-ventilated area,

preferably within a certified chemical fume hood.
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1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents. The storage class code for this combustible solid is 11[2].

2. Weighing and Dispensing:

Designate a specific area within a chemical fume hood for weighing.

To minimize dust, use a micro-spatula and handle the solid gently.

Weigh the desired amount of the compound into a tared, sealed container.

Close the primary container tightly immediately after dispensing.

3. Solution Preparation:

In the fume hood, slowly add the weighed solid to the desired solvent in a suitable flask.

Gently swirl or stir the mixture to dissolve the solid. Avoid vigorous shaking to prevent

aerosolization.

4. Experimental Use (Example: Solid-Phase Peptide Synthesis Coupling):

Activation: In a separate vessel, dissolve Boc-d-cys(trt)-oh and a coupling agent (e.g.,

HBTU) in a suitable solvent like DMF. Add a base such as DIEA to begin the activation[3].

Coupling: Transfer the activated amino acid solution to the resin-bound peptide in the

reaction vessel.

Reaction: Allow the coupling reaction to proceed for the specified time, typically with

agitation.

Monitoring: Use a qualitative test, such as the Kaiser test, to monitor the completion of the

reaction.
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Disposal Plan
Proper disposal of Boc-d-cys(trt)-oh and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste:

All solid waste contaminated with Boc-d-cys(trt)-oh, including empty vials, weigh boats,

gloves, and disposable lab coats, must be collected in a dedicated, clearly labeled

hazardous waste container.

The label should include "Hazardous Waste" and the full chemical name.

Liquid Waste:

Liquid waste from experiments, such as reaction mixtures and washes, should be collected

in a separate, labeled hazardous waste container for non-halogenated organic solvents.

Waste containing the trityl group should be considered hazardous and disposed of

accordingly. Consult your institution's environmental health and safety (EHS) office for

specific guidelines on the disposal of trityl-containing waste.

Decontamination:

All glassware and equipment should be thoroughly rinsed with an appropriate solvent, and

the rinsate collected as hazardous waste.
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Property Value Reference

Molecular Formula C27H29NO4S

Molecular Weight 463.59 g/mol

Appearance White to off-white solid

Melting Point 143-146 °C

Storage Class Code 11 (Combustible Solids)

Hazard Statements H315, H319, H335

Precautionary Statements P261, P271, P280

Visual Workflow
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Workflow for Handling Boc-d-cys(trt)-oh

Preparation

Handling (in Fume Hood)

Disposal

Receiving and
Storage

Don Appropriate
PPE

Weighing and
Dispensing

Solid Waste
Collection

Solution
Preparation

Experimental Use
(e.g., Coupling)

Liquid Waste
Collection

Decontamination

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Boc-d-cys(trt)-oh.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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